Cas no 1171223-57-6 (N-(3-fluoro-4-methylphenyl)-4-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-4-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide
• CAS No: 1171223-57-6
• MF: C₂₀H₂₂FN₇O
• MW: 395.433386325836
• CID: 6295436
• PubChem ID: 44072297
• Update Time: 2025-10-30

N-(3-fluoro-4-methylphenyl)-4-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-4-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide
• N-(3-fluoro-4-methylphenyl)-4-(6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide
• N-(3-fluoro-4-methylphenyl)-4-[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
• VU0648860-1
• N-(3-fluoro-4-methylphenyl)-4-[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
• SR-01000923873
• AKOS024515553
• F5607-0112
• 1171223-57-6
• SR-01000923873-1

• Inchi： 1S/C20H22FN7O/c1-14-3-4-16(11-17(14)21)25-20(29)27-9-7-26(8-10-27)18-12-19(24-13-23-18)28-6-5-22-15(28)2/h3-6,11-13H,7-10H2,1-2H3,(H,25,29)
• InChI Key： DCEMWLFBKVZMKF-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(N1CCN(C2C=C(N=CN=2)N2C=CN=C2C)CC1)=O

Computed Properties

• Exact Mass: 395.187
• Monoisotopic Mass: 395.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2A^2
• XLogP3: 2.3

Additional information on N-(3-fluoro-4-methylphenyl)-4-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide

N-(3-fluoro-4-methylphenyl)-4-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylpiperazine-1-carboxamide: A Comprehensive Overview

The compound CAS No. 1171223-57-6, also known as N-(3-fluoro-4-methylphenyl)-4-[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule, characterized by its complex structure and unique functional groups, has garnered attention due to its potential applications in various therapeutic areas. Recent studies have highlighted its promising activity in targeting specific biological pathways, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of a piperazine ring, a pyrimidine moiety, and an imidazole group creates a highly functionalized molecule with diverse interaction capabilities. These structural features not only enhance its pharmacokinetic properties but also contribute to its ability to bind to specific protein targets with high affinity. The substitution patterns, including the fluorine and methyl groups, further modulate the molecule's electronic properties, influencing its bioavailability and efficacy.

Recent research has focused on the pharmacological evaluation of this compound, particularly its role in inhibiting key enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated its potential as a kinase inhibitor, which could be pivotal in developing novel anti-cancer therapies. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in treating conditions like epilepsy and chronic pain.

The synthesis of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. The construction of the pyrimidine ring through nucleophilic aromatic substitution and subsequent functionalization with the imidazole group highlights the importance of strategic planning in achieving complex molecular architectures. The introduction of the piperazine ring via reductive amination further underscores the precision required in such syntheses to ensure optimal yields and purity.

In terms of applications, this compound has shown promise in preclinical models, particularly in assays measuring its ability to inhibit tumor growth and reduce inflammation. Its selectivity for specific molecular targets suggests that it could serve as a lead compound for drug development programs. Furthermore, ongoing studies are investigating its potential as a radiosensitizer, which could enhance the effectiveness of cancer treatments by making tumor cells more susceptible to radiation therapy.

The development of this compound also reflects broader trends in medicinal chemistry, where there is an increasing emphasis on designing molecules with improved pharmacokinetic profiles and reduced off-target effects. By leveraging computational tools such as molecular docking and QSAR modeling, researchers have been able to refine the structure of this compound to maximize its therapeutic potential while minimizing adverse effects.

In conclusion, N-(3-fluoro-4-methylphenyl)-4-[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-y]l piperazine-1-carboxamide represents a cutting-edge advancement in chemical research. Its intricate structure, combined with its promising biological activity, positions it as a valuable tool in the quest for novel therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of innovation in drug discovery.